Cas no 859758-42-2 (2-chloroethanesulfonamide)

• Product Name: 2-chloroethanesulfonamide
• CAS No: 859758-42-2
• MDL: MFCD15194947
• CID: 4660995
• PubChem ID: 19913261
• Update Time: 2025-08-05

2-chloroethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloroethanesulfonamide
• 2-chloroethanesulfonamide

• MDL： MFCD15194947

Additional information on 2-chloroethanesulfonamide

Comprehensive Overview of 2-Chloroethanesulfonamide (CAS No. 859758-42-2): Properties, Applications, and Industry Insights

2-Chloroethanesulfonamide (CAS No. 859758-42-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique sulfonamide functional group. This compound, often referred to by its systematic name or the CAS registry number 859758-42-2, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a chloroethyl group with a sulfonamide moiety, enabling diverse reactivity patterns that are valuable in drug discovery and material science.

In recent years, the demand for sulfonamide derivatives like 2-chloroethanesulfonamide has surged, driven by their applications in designing enzyme inhibitors and antimicrobial agents. Researchers frequently search for "synthesis of 2-chloroethanesulfonamide" or "859758-42-2 solubility data," reflecting its practical relevance. The compound’s chloroethyl-sulfonamide hybrid structure offers a balance between stability and reactivity, making it a candidate for covalent protein modification studies—a trending topic in targeted drug development.

From a physicochemical perspective, 2-chloroethanesulfonamide exhibits moderate polarity, with solubility profiles that vary significantly across solvents. Analytical techniques such as HPLC and LC-MS are commonly employed for its characterization, addressing frequent queries like "how to analyze 859758-42-2 purity." Its melting point and stability under thermal stress are critical parameters for industrial handling, often documented in safety data sheets (SDS) under the identifier CAS 859758-42-2.

The compound’s role in peptide modification and bioconjugation chemistry aligns with current biopharmaceutical trends. For instance, its reactive chloroethyl group facilitates selective alkylation reactions, a feature explored in "site-specific protein labeling"—a hot topic in antibody-drug conjugate (ADC) research. This application-driven demand has led to increased commercial availability of 2-chloroethanesulfonamide under catalog numbers like 859758-42-2 from major chemical suppliers.

Environmental and regulatory considerations for 2-chloroethanesulfonamide are also frequently discussed. While not classified as hazardous under standard protocols, proper storage conditions (e.g., anhydrous environments) are recommended to preserve its integrity. Searches for "859758-42-2 stability guidelines" highlight user interest in optimizing shelf-life, particularly for lab-scale use where batch-to-batch consistency is paramount.

Innovative applications continue to emerge, such as its use in polymer crosslinking or as a precursor for sulfonamide-based catalysts. The compound’s adaptability to green chemistry principles—addressing queries like "eco-friendly synthesis of chloroethanesulfonamides"—positions it as a subject of sustainable chemistry research. Computational studies modeling its reaction pathways further enhance its utility in rational drug design workflows.

In summary, 2-chloroethanesulfonamide (CAS 859758-42-2) represents a multifaceted tool for researchers, bridging medicinal chemistry and industrial applications. Its evolving role in cutting-edge fields ensures ongoing relevance, while its well-documented properties provide a reliable foundation for both academic and commercial endeavors.